Cas no 2165664-53-7 (Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate)

• Product Name: Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate
• CAS No: 2165664-53-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6246173
• PubChem ID: 137940894
• Update Time: 2025-05-20

Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,5R)-5-cyclopropylpyrrolidine-2-carboxylate
• 2165664-53-7
• Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate
• EN300-6511931

• Inchi： 1S/C9H15NO2/c1-12-9(11)8-5-4-7(10-8)6-2-3-6/h6-8,10H,2-5H2,1H3/t7-,8-/m0/s1
• InChI Key： FJBOAQXNCZOODB-YUMQZZPRSA-N
• SMILES： O(C)C([C@@H]1CC[C@@H](C2CC2)N1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate

Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate (CAS No. 2165664-53-7): A Comprehensive Overview

Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate, identified by its CAS number 2165664-53-7, is a significant compound in the field of pharmaceutical chemistry. This molecule, characterized by its complex stereochemistry and unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of chiral centers at the 2S and 5S positions makes this compound a promising candidate for the synthesis of enantiomerically pure pharmaceuticals, which is crucial for achieving optimal therapeutic efficacy and minimizing adverse effects.

The structural framework of Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate consists of a cyclopropyl group attached to a pyrrolidine ring, which is further esterified at the 2-position. This configuration imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for designing novel bioactive compounds. The cyclopropyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets, while the pyrrolidine core is a common motif in many pharmacologically active agents.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate the asymmetric synthesis of complex molecules. Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate has been explored as a key intermediate in several synthetic pathways that aim to produce enantiomerically enriched compounds. For instance, researchers have utilized this compound in the synthesis of protease inhibitors, which are critical in the treatment of various inflammatory and infectious diseases. The stereochemical integrity of this molecule ensures that the final products exhibit high enantiomeric purity, which is essential for their biological activity.

The pharmaceutical industry has been particularly keen on exploring new chemical entities that can modulate biological pathways with high specificity. Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate has shown promise in this regard, as it can serve as a building block for designing molecules that interact with specific enzymes or receptors. Its unique structural features make it an excellent candidate for further derivatization, allowing chemists to tailor its properties for various therapeutic applications. For example, modifications at the ester moiety could lead to the development of novel antibiotics or antiviral agents that target resistant strains of pathogens.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for rational drug design. These studies have highlighted the importance of optimizing both the steric and electronic properties of the molecule to enhance its binding affinity and selectivity. By leveraging computational tools, researchers can predict the most effective synthetic routes and predict potential side effects before conducting expensive wet-lab experiments.

The synthesis of Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Recent methodologies have focused on developing greener and more efficient synthetic routes that minimize waste generation and reduce environmental impact. For instance, catalytic asymmetric reactions have been employed to achieve high enantiomeric excesses without the need for expensive chiral auxiliaries. These advancements not only improve the sustainability of drug production but also make it more cost-effective for pharmaceutical companies.

The potential applications of Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate extend beyond traditional small-molecule drug development. It has also been explored as a key intermediate in the synthesis of biologics and peptide-based therapeutics. The ability to incorporate chiral centers into these molecules is crucial for achieving their desired biological activity. By serving as a versatile building block, Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate contributes to the expanding arsenal of tools available to medicinal chemists.

In conclusion, Methyl (2S,5S)-5-cyclopropylpyrrolidine-2-carboxylate (CAS No. 2165664-53-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemical properties make it an invaluable intermediate for synthesizing enantiomerically pure bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents that address unmet medical needs.